![molecular formula C18H23N3OS2 B2732497 (4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone CAS No. 1396888-83-7](/img/structure/B2732497.png)
(4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone is a useful research compound. Its molecular formula is C18H23N3OS2 and its molecular weight is 361.52. The purity is usually 95%.
BenchChem offers high-quality (4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Compounds with similar structures have been synthesized and structurally characterized, highlighting their potential for bioactive properties. For example, a study on the synthesis and structural exploration of a novel bioactive heterocycle, which involved evaluating antiproliferative activity and characterizing the structure using various spectroscopic techniques, including X-ray diffraction studies, suggests the importance of such compounds in developing therapeutic agents (Prasad et al., 2018).
Chemical Properties and Interactions
Research on isomorphous structures related to thiadiazole derivatives indicates the significance of understanding chemical properties and interactions, such as hydrogen bonding and molecular stability, which are crucial for drug design and synthesis (Swamy et al., 2013).
Biological Activity
Studies on thiadiazole derivatives, like the synthesis, characterization, and evaluation of their dyeing performance, suggest potential applications beyond pharmaceuticals, including materials science (Malik et al., 2018). Additionally, research involving molecular interaction studies, such as those on cannabinoid receptor antagonists, provides insights into how compounds with similar structures might interact with biological targets, informing therapeutic development efforts (Shim et al., 2002).
Antitubercular and Antifungal Activity
Compounds with thiadiazole moieties have been evaluated for antitubercular and antifungal activities, suggesting the potential of similar compounds for treating infectious diseases (Syed et al., 2013).
Antitumor Activity
Thiadiazole derivatives have been synthesized and tested for antitumor activities, indicating the potential use of similar compounds in cancer therapy (Bhole & Bhusari, 2011).
properties
IUPAC Name |
[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3OS2/c1-13-19-20-16(24-13)14-6-10-21(11-7-14)17(22)18(8-2-3-9-18)15-5-4-12-23-15/h4-5,12,14H,2-3,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSWGWZRNBYVIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)C2CCN(CC2)C(=O)C3(CCCC3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.